molecular formula C12H14F6N4O5 B6249472 3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine, bis(trifluoroacetic acid) CAS No. 2411217-91-7

3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine, bis(trifluoroacetic acid)

Cat. No. B6249472
CAS RN: 2411217-91-7
M. Wt: 408.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine, bis(trifluoroacetic acid) is a useful research compound. Its molecular formula is C12H14F6N4O5 and its molecular weight is 408.3. The purity is usually 95.
BenchChem offers high-quality 3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine, bis(trifluoroacetic acid) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine, bis(trifluoroacetic acid) including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine, bis(trifluoroacetic acid)' involves the reaction of an azetidine derivative with a triazole-oxazinone intermediate.", "Starting Materials": [ "4-bromo-1-butene", "2,4-dioxo-5-phenyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-1-acetic acid", "trifluoroacetic anhydride", "triethylamine", "sodium azide", "copper(I) iodide", "sodium ascorbate", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 5-phenyl-1H-1,2,4-triazole-3-carboxylic acid - The starting material 2,4-dioxo-5-phenyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-1-acetic acid is reacted with sodium azide, copper(I) iodide, and sodium ascorbate in acetic acid and ethanol to yield the triazole intermediate.", "Step 2: Synthesis of 5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-ol - The triazole intermediate is then reacted with trifluoroacetic anhydride and triethylamine to yield the triazole-oxazinone intermediate.", "Step 3: Synthesis of 3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine - The triazole-oxazinone intermediate is then reacted with 4-bromo-1-butene in the presence of triethylamine to yield the azetidine derivative. Finally, the azetidine derivative is treated with trifluoroacetic acid to yield the desired compound." ] }

CAS RN

2411217-91-7

Product Name

3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine, bis(trifluoroacetic acid)

Molecular Formula

C12H14F6N4O5

Molecular Weight

408.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.